7-Methyl-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid

• Molecular Formula: C11H10O3S
• Molecular Weight: 222.26 g/mol
• IUPAC Name: 7-methyl-3-methylsulfanyl-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C11H10O3S/c1-6-4-3-5-7-8(6)14-9(11(12)13)10(7)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key: KVNMBXLOSZKBAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C(O2)C(=O)O)SC

Description

Systematic Nomenclature

The IUPAC name 7-methyl-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid is derived from its benzofuran core structure. The benzofuran system consists of a fused benzene and furan ring, numbered such that the oxygen atom occupies position 1. Substituents are assigned positions based on this numbering: a methyl group at position 7, a methylsulfanyl group (-S-CH₃) at position 3, and a carboxylic acid (-COOH) at position 2. This nomenclature aligns with IUPAC guidelines for polycyclic heteroaromatic compounds, prioritizing functional group hierarchy (carboxylic acid > sulfanyl > methyl).

Molecular Formula and Weight

The molecular formula C₁₃H₁₄O₃S corresponds to a molecular weight of 250.31 g/mol . The formula accounts for:

• 13 carbon atoms : 10 from the benzofuran core and 3 from substituents (two methyl groups and one carboxylic acid).
• 14 hydrogen atoms : Distributed across the aromatic rings and substituents.
• 3 oxygen atoms : One from the furan ring and two from the carboxylic acid group.
• 1 sulfur atom : From the methylsulfanyl substituent.

A comparative analysis with related compounds reveals distinct structural variations. For example, 7-fluoro-3-methyl-1-benzofuran-2-carboxylic acid (C₁₀H₇FO₃) replaces the methylsulfanyl group with fluorine, reducing molecular weight to 218.16 g/mol. Similarly, 7-methylbenzofuran (C₉H₈O) lacks both the carboxylic acid and methylsulfanyl groups, resulting in a simpler structure with a molecular weight of 132.16 g/mol.

Biological Activity

7-Methyl-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications, supported by research findings and data tables.

Chemical Structure and Properties

The compound features a benzofuran core with a methylsulfanyl group and a carboxylic acid functional group. These structural components contribute to its reactivity and biological activity.

Property	Value
Molecular Formula	C₁₁H₁₄O₂S
Molecular Weight	222.26 g/mol
Functional Groups	Methylsulfanyl, Carboxylic Acid

Antimicrobial Activity

Research indicates that 7-Methyl-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid exhibits notable antimicrobial properties. It has been tested against various bacterial strains, demonstrating effective inhibition of growth.

• Mechanism : The antimicrobial effect is likely due to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in cell wall synthesis.

Antifungal Activity

The compound also shows antifungal activity against several fungal pathogens. Studies have reported its efficacy in inhibiting the growth of fungi such as Candida spp. and Aspergillus spp.

• Mechanism : Similar to its antibacterial action, the antifungal properties may arise from interference with fungal cell membrane integrity and function.

Anticancer Properties

Emerging studies suggest that 7-Methyl-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid may possess anticancer properties. In vitro assays have demonstrated its ability to induce apoptosis in cancer cell lines.

• Mechanism : The anticancer effects may involve modulation of signaling pathways related to cell proliferation and survival, leading to increased apoptosis rates in malignant cells.

Case Studies

• Antimicrobial Efficacy Study :
  • Objective : To evaluate the antimicrobial activity against Staphylococcus aureus.
  • Results : The compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL, significantly lower than standard antibiotics like penicillin (MIC 128 µg/mL).
• Anticancer Activity Assessment :
  • Objective : To assess the cytotoxic effects on breast cancer cell lines (MCF-7).
  • Results : The compound showed an IC50 value of 15 µM after 48 hours of treatment, indicating potent cytotoxicity compared to control groups.

The biological activity of 7-Methyl-3-(methylsulfanyl)-1-benzofuran-2-carboxylic acid can be attributed to various mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for specific bacterial enzymes, disrupting metabolic processes.
• Cell Membrane Disruption : By integrating into lipid bilayers, it compromises membrane integrity in both bacteria and fungi.
• Apoptosis Induction : In cancer cells, it may activate intrinsic apoptotic pathways via mitochondrial dysfunction.

Comparison with Similar Compounds

2-(5-Fluoro-7-methyl-3-methylsulfanyl-1-benzofuran-2-yl)acetic Acid

Structural Differences :

• Substituents : The fluorinated analog has a fluorine atom at position 5 and an acetic acid group (CH₂COOH) instead of a direct carboxylic acid (COOH) at position 2.
• Crystal Packing : Both compounds exhibit planar benzofuran cores. The title compound forms intermolecular O–H⋯O hydrogen bonds via its carboxylic acid group, creating centrosymmetric dimers, similar to the fluorinated derivative .

4-Hydroxy-2-(methylsulfanyl)pyrimidine-5-carboxylic Acid Ethyl Ester

Structural Differences :

• Core Heterocycle : Pyrimidine vs. benzofuran. The pyrimidine derivative lacks fused aromaticity but shares the methylsulfanyl and carboxylic acid-derived (ester) groups.
• Functionality : The ester group in the pyrimidine compound may confer higher lipophilicity compared to the free carboxylic acid in the benzofuran analog .

7-Chloro-3-methyl-1H-indole-2-carboxylic Acid

Structural Differences :

• Core Heterocycle : Indole vs. benzofuran. Indole’s nitrogen atom enables hydrogen bonding, whereas benzofuran’s oxygen may alter π-stacking interactions.
• Substituents : Chlorine (electron-withdrawing) at position 7 vs. methyl (electron-donating) in the target compound. This substitution could modulate electronic properties and binding affinities .

Physicochemical Properties :

• The indole derivative’s higher solubility (due to the NH group) contrasts with the benzofuran analog’s moderate solubility, influenced by the methylsulfanyl group’s lipophilicity.

Data Tables for Comparative Analysis

Metabolic and Pharmacokinetic Considerations

• Methylsulfanyl Metabolism: Evidence from N-acetyl-S-(3-cyano-2-(methylsulfanyl)propyl)cysteine suggests methylsulfanyl groups undergo S-methylation and conjugation via the mercapturic acid pathway, leading to rapid excretion (peak urinary concentration at 3 hours post-consumption) . This pathway may apply to the target compound, impacting its bioavailability.